N-ethyl-3-methyl-5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-ethyl-3-methyl-N-(2-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-4-19(14-8-6-5-7-11(14)2)15(21)13-9-18-17-20(16(13)22)12(3)10-23-17/h5-10H,4H2,1-3H3
• InChI Key: OHQFJIAXJIXJMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2=CN=C3N(C2=O)C(=CS3)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. This suggests that “N-ethyl-3-methyl-5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” might also have similar properties.

Synthesis Analysis

While specific synthesis information for this compound is not available, a general method for synthesizing similar compounds involves reacting chalcone with guanidine hydrochloride.

Scientific Research Applications

Synthesis and Biological Activity

• Preparation of Related Compounds : Studies have demonstrated the preparation of compounds with a similar thiazolo[3,2-a]pyrimidine backbone, showcasing methods for hydrolysis and cyclization to afford heterocyclic systems with potential biocidal properties against various microorganisms, including Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi (Youssef et al., 2011). This indicates the chemical versatility and potential for developing antimicrobial agents from similar scaffolds.

• Antimicrobial Activity : The synthesis of N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides and their evaluation for antimicrobial activity underscore the interest in thiazolopyrimidine derivatives as potential antimicrobial agents. Some synthesized compounds showed notable antimicrobial properties (Gein et al., 2015).

Chemical Synthesis and Modification

• Chemical Transformations : The ability to transform related compounds into diverse heterocyclic systems via reactions with various reagents has been explored, highlighting the synthetic utility of the thiazolopyrimidine scaffold in accessing new chemical entities with potential for further biological evaluation (Kappe & Roschger, 1989).

• Novel Derivatives Synthesis : Research into the synthesis of thiazolo[5,4-d]pyrimidines with molluscicidal properties provides insight into the potential application of thiazolopyrimidine derivatives in addressing parasitic diseases, indicating the broad scope of biological activities that can be targeted with structural modifications of this core structure (El-bayouki & Basyouni, 1988).